Cas no 454460-47-0 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate
• CAS No: 454460-47-0
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 6047413
• PubChem ID: 866922
• Update Time: 2025-06-07

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate
• Benzoic acid, 3,4-dimethyl-, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
• 454460-47-0
• AKOS002484126
• Oprea1_188479
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 3,4-dimethylbenzoate
• F0624-0055
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate

• Inchi： 1S/C17H15N3O3/c1-11-7-8-13(9-12(11)2)17(22)23-10-20-16(21)14-5-3-4-6-15(14)18-19-20/h3-9H,10H2,1-2H3
• InChI Key： STRYYNMVFAOSMQ-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C2=CC=CC=C2N=N1)(=O)C1=CC=C(C)C(C)=C1

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 498.5±47.0 °C(Predicted)
• pka: -2.68±0.20(Predicted)

Additional information on (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate

Professional Introduction to (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate (CAS No. 454460-47-0)

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. With a CAS number of 454460-47-0, this compound belongs to the benzotriazine class, which is known for its versatility in various biochemical interactions. The presence of a methyl ester group and a benzene ring with dimethyl substitution enhances its reactivity and makes it a candidate for further exploration in medicinal chemistry.

The compound's structure consists of a central benzotriazine core, which is characterized by a triazine ring system fused with an oxygenated heterocycle. This core structure is highly relevant in the development of bioactive molecules due to its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl moiety is particularly noteworthy as it introduces a reactive site that can be exploited for drug design. This moiety's electron-deficient nature makes it susceptible to nucleophilic attack, allowing for further functionalization and derivatization.

In recent years, there has been a surge in research focused on benzotriazine derivatives due to their demonstrated efficacy in various pharmacological applications. For instance, studies have shown that compounds with similar structural motifs exhibit anti-inflammatory, antimicrobial, and anticancer properties. The dimethyl substitution on the benzene ring in (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate may contribute to enhanced solubility and bioavailability, making it more suitable for therapeutic use. Furthermore, the ester group provides a site for metabolic modification, which can be leveraged to improve pharmacokinetic profiles.

The compound's potential lies not only in its structural features but also in its synthetic accessibility. Modern synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as multi-step organic synthesis involving cyclization reactions and esterification have been employed to construct the desired molecule with high precision. These advancements in synthetic chemistry have made it feasible to explore derivatives of (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate for novel therapeutic applications.

Recent publications highlight the importance of benzotriazine derivatives in addressing unmet medical needs. For example, researchers have investigated their role in modulating enzyme activity and receptor binding. The< strong> 4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl group's ability to engage with biological targets has been exploited in the design of kinase inhibitors and other small-molecule drugs. The dimethyl-substituted benzene ring may also contribute to selectivity by influencing binding affinity and orientation within the active site of target proteins.

The pharmaceutical industry has shown particular interest in developing new classes of drugs based on heterocyclic scaffolds due to their inherent biological activity. (4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 3,4-dimethylbenzoate represents an exciting lead compound that warrants further investigation. Its unique combination of structural features positions it as a promising candidate for drug discovery programs aimed at treating chronic diseases and infections. As research continues to uncover new therapeutic targets and mechanisms of action, compounds like this one are likely to play a pivotal role in next-generation drug development.

The synthesis and characterization of (4-Oxo - - dihydro - - - triazin - - ylmethyl - - dimethyibenzoate) have been optimized using state-of-the-art techniques to ensure high yield and purity. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the molecular structure and purity of the compound. These analytical advancements allow researchers to thoroughly understand the compound's properties before proceeding with biological evaluations.

In conclusion,( -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics. As our understanding of biological systems continues to evolve，this compound will undoubtedly play an important role in advancing medical science.